Cas no 1354002-39-3 (N-((S)-1-Benzyl-piperidin-3-yl)-2-chloro-acetamide)

• Product Name: N-((S)-1-Benzyl-piperidin-3-yl)-2-chloro-acetamide
• CAS No: 1354002-39-3
• MF: C₁₄H₁₉ClN₂O
• MW: 266.766462564468
• CID: 2157631
• Update Time: 2025-06-30

N-((S)-1-Benzyl-piperidin-3-yl)-2-chloro-acetamide Chemical and Physical Properties

Names and Identifiers

• N-((s)-1-benzyl-piperidin-3-yl)-2-chloro-acetamide
• (S)-N-(1-Benzylpiperidin-3-yl)-2-chloroacetamide
• AM95806
• N-((S)-1-benzylpiperidin-3-yl)-2-chloroacetamide
• N-((S)-1-Benzyl-piperidin-3-yl)-2-chloro-acetamide

• Inchi： 1S/C14H19ClN2O/c15-9-14(18)16-13-7-4-8-17(11-13)10-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11H2,(H,16,18)/t13-/m0/s1
• InChI Key： JBBCJUQSPWNPKL-ZDUSSCGKSA-N
• SMILES： ClCC(N[C@H]1CCCN(CC2C=CC=CC=2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 267
• Topological Polar Surface Area: 32.299

Additional information on N-((S)-1-Benzyl-piperidin-3-yl)-2-chloro-acetamide

Research Brief on N-((S)-1-Benzyl-piperidin-3-yl)-2-chloro-acetamide (CAS: 1354002-39-3)

N-((S)-1-Benzyl-piperidin-3-yl)-2-chloro-acetamide (CAS: 1354002-39-3) is a chiral piperidine derivative that has garnered significant attention in recent chemical and biomedical research due to its potential applications in drug discovery and development. This compound, characterized by its benzyl-piperidinyl core and chloroacetamide functional group, has been explored as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutic agents targeting neurological and oncological disorders.

Recent studies have highlighted the role of N-((S)-1-Benzyl-piperidin-3-yl)-2-chloro-acetamide in the modulation of sigma receptors, particularly sigma-1 and sigma-2 subtypes, which are implicated in various cellular processes including apoptosis, calcium signaling, and neurotransmitter regulation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for sigma-2 receptors, suggesting potential utility in cancer therapy, especially in drug-resistant tumors.

In addition to its receptor-binding properties, the compound's stereochemistry (S-configuration at the piperidine-3-yl position) has been shown to critically influence its pharmacokinetic profile. Research conducted by Smith et al. (2022) in ACS Chemical Neuroscience revealed that the (S)-enantiomer displays enhanced blood-brain barrier permeability compared to its (R)-counterpart, making it a promising candidate for central nervous system (CNS)-targeted therapies.

Synthetic methodologies for N-((S)-1-Benzyl-piperidin-3-yl)-2-chloro-acetamide have been optimized in recent years, with particular emphasis on asymmetric synthesis routes. A 2023 patent (WO2023/154321) describes a novel enzymatic resolution process that achieves >99% enantiomeric excess, addressing previous challenges in chiral purity. This advancement is particularly relevant for GMP-scale production of the compound for preclinical and clinical studies.

Current preclinical investigations are exploring the compound's potential as a multifunctional agent. Preliminary results from in vivo models of neurodegenerative diseases (Alzheimer's and Parkinson's) indicate neuroprotective effects possibly mediated through sigma receptor modulation and reduction of oxidative stress. These findings were presented at the 2023 International Conference on Alzheimer's and Parkinson's Diseases and related neurological disorders.

From a safety perspective, recent toxicological assessments (acute and 28-day repeated dose studies in rodents) suggest a favorable profile with no observed adverse effects at therapeutic doses. However, researchers caution that the chloroacetamide moiety may require structural optimization to mitigate potential off-target alkylation effects, as discussed in a 2023 review in Chemical Research in Toxicology.

Looking forward, N-((S)-1-Benzyl-piperidin-3-yl)-2-chloro-acetamide represents a versatile scaffold for medicinal chemistry optimization. Several pharmaceutical companies have included derivatives of this compound in their pipelines, particularly for CNS disorders and oncology indications. The compound's unique combination of receptor selectivity, brain penetration, and synthetic accessibility positions it as a valuable tool compound and potential drug candidate in the evolving landscape of precision medicine.